Cas no 57879-44-4 (Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium)
57879-44-4 structure
Product Name:Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
CAS No:57879-44-4
MF:C26H48NO
MW:390.665428161621
CID:947701
PubChem ID:428856
Update Time:2025-04-19
Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium Chemical and Physical Properties
Names and Identifiers
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- Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
- AC1L8MDS
- AG-G-04622
- BENZYL-HEXADECYL-(2-HYDROXYETHYL)-METHYL-AZANIUM
- CTK5A7585
- DTXSID40330318
- 57879-44-4
-
- Inchi: 1S/C26H48NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(2,23-24-28)25-26-20-17-16-18-21-26/h16-18,20-21,28H,3-15,19,22-25H2,1-2H3/q+1
- InChI Key: MRAXTHYVHGWIPL-UHFFFAOYSA-N
- SMILES: OCC[N+](C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 390.37384
- Monoisotopic Mass: 390.373590155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 19
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 4.11080
Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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